Cas no 819862-71-0 (1(2H)-Pyridinebutanoic acid, 3,6-dihydro-4-phenyl-, ethyl ester)

• Product name: 1(2H)-Pyridinebutanoic acid, 3,6-dihydro-4-phenyl-, ethyl ester
• CAS No: 819862-71-0
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• CID: 702181
• PubChem ID: 71420663

1(2H)-Pyridinebutanoic acid, 3,6-dihydro-4-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinebutanoic acid, 3,6-dihydro-4-phenyl-, ethyl ester
• ethyl 4-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)butanoate
• Ethyl 4-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)butanoate
• DTXSID50839847
• 819862-71-0

• Inchi： InChI=1S/C17H23NO2/c1-2-20-17(19)9-6-12-18-13-10-16(11-14-18)15-7-4-3-5-8-15/h3-5,7-8,10H,2,6,9,11-14H2,1H3
• InChI Key： DBYDLVLAMIGNAF-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCN1CCC(=CC1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 273.172878976g/mol
• Monoisotopic Mass: 273.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų